bacteriochlorin a
bacteriochlorin a
Brand Name:
Vulcanchem
CAS No.:
103428-20-2
VCID:
VC0025296
InChI:
InChI=1S/C34H38N4O7/c1-7-19-14(2)22-13-27-30(18(6)39)16(4)24(36-27)11-23-15(3)20(8-9-28(40)41)32(37-23)21(10-29(42)43)33-31(34(44)45)17(5)25(38-33)12-26(19)35-22/h11-15,19-20,36,38H,7-10H2,1-6H3,(H,40,41)(H,42,43)(H,44,45)/t14-,15+,19-,20+/m1/s1
SMILES:
CCC1C(C2=NC1=CC3=C(C(=C(N3)C(=C4C(C(C(=N4)C=C5C(=C(C(=C2)N5)C(=O)C)C)C)CCC(=O)O)CC(=O)O)C(=O)O)C)C
Molecular Formula:
C34H38N4O7
Molecular Weight:
614.7 g/mol
bacteriochlorin a
CAS No.: 103428-20-2
Main Products
VCID: VC0025296
Molecular Formula: C34H38N4O7
Molecular Weight: 614.7 g/mol
| CAS No. | 103428-20-2 |
|---|---|
| Product Name | bacteriochlorin a |
| Molecular Formula | C34H38N4O7 |
| Molecular Weight | 614.7 g/mol |
| IUPAC Name | (7R,8R,17S,18S)-12-acetyl-18-(2-carboxyethyl)-20-(carboxymethyl)-7-ethyl-3,8,13,17-tetramethyl-7,8,17,18,21,23-hexahydroporphyrin-2-carboxylic acid |
| Standard InChI | InChI=1S/C34H38N4O7/c1-7-19-14(2)22-13-27-30(18(6)39)16(4)24(36-27)11-23-15(3)20(8-9-28(40)41)32(37-23)21(10-29(42)43)33-31(34(44)45)17(5)25(38-33)12-26(19)35-22/h11-15,19-20,36,38H,7-10H2,1-6H3,(H,40,41)(H,42,43)(H,44,45)/t14-,15+,19-,20+/m1/s1 |
| Standard InChIKey | MILOJLOJFSWAGE-ITKAJJHTSA-N |
| Isomeric SMILES | CC[C@@H]1[C@H](C2=NC1=CC3=C(C(=C(N3)C(=C4[C@H]([C@@H](C(=N4)C=C5C(=C(C(=C2)N5)C(=O)C)C)C)CCC(=O)O)CC(=O)O)C(=O)O)C)C |
| SMILES | CCC1C(C2=NC1=CC3=C(C(=C(N3)C(=C4C(C(C(=N4)C=C5C(=C(C(=C2)N5)C(=O)C)C)C)CCC(=O)O)CC(=O)O)C(=O)O)C)C |
| Canonical SMILES | CCC1C(C2=NC1=CC3=C(C(=C(N3)C(=C4C(C(C(=N4)C=C5C(=C(C(=C2)N5)C(=O)C)C)C)CCC(=O)O)CC(=O)O)C(=O)O)C)C |
| Synonyms | bacteriochlorin a |
| PubChem Compound | 159279 |
| Last Modified | Nov 11 2021 |
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